Cas no 90252-97-4 (Hexanoic acid, 3,3,5-trimethyl-6-nitro-, ethyl ester)

• Product Name: Hexanoic acid, 3,3,5-trimethyl-6-nitro-, ethyl ester
• CAS No: 90252-97-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 791204
• PubChem ID: 13148266
• Update Time: 2025-04-19

Hexanoic acid, 3,3,5-trimethyl-6-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3,3,5-trimethyl-6-nitro-, ethyl ester
• ethyl 3,3,5-trimethyl-6-nitrohexanoate
• 90252-97-4
• DTXSID40522054

• Inchi： 1S/C11H21NO4/c1-5-16-10(13)7-11(3,4)6-9(2)8-12(14)15/h9H,5-8H2,1-4H3
• InChI Key： HDKWXZRSAAKVJM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C)CC(C)C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų